Cas no 2222933-94-8 (pyrimidin-2,4-d2-5-ol)
pyrimidin-2,4-d2-5-ol structure
Product Name:pyrimidin-2,4-d2-5-ol
CAS No:2222933-94-8
MF:C4H4N2O
MW:98.0996837615967
CID:6821078
PubChem ID:164662527
Update Time:2025-03-04
pyrimidin-2,4-d2-5-ol Chemical and Physical Properties
Names and Identifiers
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- CS-19736
- pyrimidin-2,4-d2-5-ol
- 2222933-94-8
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- Inchi: 1S/C4H4N2O/c7-4-1-5-3-6-2-4/h1-3,7H/i1D,3D
- InChI Key: LTXJLQINBYSQFU-SDTNDFKLSA-N
- SMILES: OC1=CN=C([2H])N=C1[2H]
Computed Properties
- Exact Mass: 98.044916247Da
- Monoisotopic Mass: 98.044916247Da
- Isotope Atom Count: 2
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 51.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 46Ų
pyrimidin-2,4-d2-5-ol Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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